2-Amino-2-(6-fluoropyridin-2-yl)ethanol hydrochloride

• IUPAC Name: 2-amino-2-(6-fluoropyridin-2-yl)ethanol;hydrochloride
• InChI: InChI=1S/C7H9FN2O.ClH/c8-7-3-1-2-6(10-7)5(9)4-11;/h1-3,5,11H,4,9H2;1H
• InChI Key: WQGQOSBNVRPDDY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC(=C1)F)C(CO)N.Cl
• Molecular Formula: C7H10ClFN2O
• Molecular Weight: 192.62 g/mol

Description

“2-Amino-2-(6-fluoropyridin-2-yl)ethanol hydrochloride” is a chemical compound with the CAS Number: 1973503-47-7. It has a molecular weight of 192.62 and its IUPAC name is 2-amino-2-(6-fluoropyridin-2-yl)ethan-1-ol hydrochloride. It is a solid at room temperature.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C7H9FN2O.ClH/c8-7-3-1-2-6(10-7)5(9)4-11;/h1-3,5,11H,4,9H2;1H. This code provides a standard way to encode the molecular structure using text.

Physical And Chemical Properties Analysis

“this compound” is a solid at room temperature. It has a molecular weight of 192.62. More specific physical and chemical properties such as melting point, boiling point, and density are not available in the searched resources.

Scientific Research Applications

Synthesis of Potential Anticancer Agents

Research into the synthesis of potential anticancer agents includes the development of pyrido[4,3-b][1,4]oxazines and pyrido[4,3-b][1,4]thiazines. These compounds, derived from related pyridine synthons, have shown effects on the proliferation and mitotic index of cultured L1210 cells and the survival of mice bearing P388 leukemia, suggesting a promising avenue for cancer treatment research (Temple et al., 1983).

Tuning Fluorescence Properties for Imaging

In the realm of fluorescence imaging, the study of N-substituted aminoterpyridine fluorophores, including derivatives of 6-amino- and 6,6'-diamino-2,2':6',2''-terpyridine, has uncovered ways to adjust fluorescence properties. This adjustment allows for better imaging techniques in scientific research, with findings indicating that the number of N-substituted groups can influence the red-shift and solvent susceptibility of the fluorophores’ fluorescence (Cheon et al., 2007).

Antibacterial Synthesis and Study

The synthesis and study of pyridonecarboxylic acids as antibacterial agents provide valuable insights into combating bacterial infections. Specifically, the research focused on the synthesis of various compounds with modifications at C-7, leading to the identification of compounds more active than enoxacin against certain bacterial strains, contributing to the development of new antibacterial drugs (Egawa et al., 1984).

Pharmaceutical Analysis

A developed and validated RP-HPLC method for the determination of Nebivolol in pharmaceutical dosage forms demonstrates the practical application of 2-Amino-2-(6-fluoropyridin-2-yl)ethanol hydrochloride in ensuring the quality and consistency of medication. This method emphasizes the importance of precise and accurate analytical techniques in pharmaceutical research (Sastry et al., 2009).

Organic Synthesis and Polymerization

Research into the selective initiation from unprotected aminoalcohols for N-heterocyclic carbene-organocatalyzed ring-opening polymerization showcases innovative approaches to polymer synthesis. This work highlights the potential for developing new polymeric materials with specific end-group functionalities, broadening the scope of materials science and engineering (Bakkali-Hassani et al., 2018).

Safety and Hazards

The compound has been classified with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary statements include P261 (Avoid breathing dust/fume/gas/mist/vapours/spray), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).